2-Bromo-1-methyl-3-(neopentyloxy)benzene

• Molecular Formula: C12H17BrO
• Molecular Weight: 257.17 g/mol
• IUPAC Name: 2-bromo-1-(2,2-dimethylpropoxy)-3-methylbenzene
• InChI: InChI=1S/C12H17BrO/c1-9-6-5-7-10(11(9)13)14-8-12(2,3)4/h5-7H,8H2,1-4H3
• InChI Key: HZECCEOMGXXOCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(C)(C)C)Br

Description

2-Bromo-1-methyl-3-(neopentyloxy)benzene is a useful research compound. Its molecular formula is C12H17BrO and its molecular weight is 257.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A vial was charged with 2-bromo-1-iodo-3-methylbenzene (677 mg, 2.28 mmol), neopentyl alcohol (2.21 g, 25.08 mmol), copper(I) iodide (43.4 mg, 0.228 mmol), 1,10-phenanthroline (82 mg, 0.456 mmol) and cesium carbonate (1.04 mg, 3.19 mmol). The vial was sealed under air atmosphere and heated to 110° C. for 24 h. The reaction mixture was cooled to rt and diethyl ether was added. The suspension was filtered through a pad of silica gel. The solvent was removed under reduced pressure and the remaining residue was purified by flash chromatography (100% hexanes). 2-Bromo-1-methyl-3-(neopentyloxy)benzene was obtained as a colorless oil.